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Compound of Interest

Compound Name: C.l. Direct Orange 102

Cat. No.: B15552256

A Technical Overview for Researchers and Scientists

Pergasol Orange 6R, also known as Direct Orange 102, is a water-soluble, anionic azo dye
primarily utilized in industrial settings for the coloration of paper, paperboard, and textiles.[1][2]
[3][4] Despite a comprehensive review of available technical and safety data, its application
within laboratory research, including for scientific and drug development purposes, is not
documented in the existing literature. This guide consolidates the known technical
specifications of Pergasol Orange 6R and outlines its established industrial uses, while noting
the absence of evidence for its utility in a laboratory research context.

Chemical and Physical Properties

Pergasol Orange 6R is characterized by its reddish-orange hue and its classification as a
double azo dye.[1][3] Its chemical structure and properties are summarized in the tables below.
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Identifier Value

Chemical Name C.l. Direct Orange 102[3][4]
CAS Number 6598-63-6[3][4]

Molecular Formula C34H21N6Na3011S2[3][4]
Molecular Weight 822.67 g/mol [3][4]

lonic Charge Anionic[1]

Physical Form Orange liquid[1]

A summary of the key chemical identifiers for Pergasol Orange 6R.

Physical Property Value

Viscosity <= 100 mPa-s[1]
pH (as supplied) 6.5 - 8.5[1]
Density 1.0- 1.2 g/cm3[1]
Solubility Soluble in water[5]

Key physical properties of Pergasol Orange 6R liquid formulation.

Industrial Applications and Methodologies

The primary application of Pergasol Orange 6R is in the dyeing of cellulose-containing
materials.[3][5] It is valued for its good fiber affinity and its ability to produce deep shades on
various grades of paper and textiles.[1][5]

General Industrial Dyeing Protocol:

The application of Pergasol Orange 6R in an industrial setting, such as paper dyeing, typically
follows a continuous or batch process. The dye is introduced to a pulp slurry, where it adsorbs
onto the cellulose fibers. The process parameters, such as dye concentration, temperature, pH,
and contact time, are optimized to achieve the desired color intensity and uniformity.
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A simplified workflow for the industrial application of Pergasol Orange 6R in paper dyeing.

Chemical Classification
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Pergasol Orange 6R belongs to the azo class of dyes, which are characterized by the presence
of one or more azo groups (-N=N-) in their molecular structure. As a direct dye, it is designed to
have a high affinity for cellulosic fibers.

Chemical Dyes Pergasol Orange 6R
Direct Dyes

Click to download full resolution via product page

Chemical classification of Pergasol Orange 6R.

Safety and Handling

The Safety Data Sheet (SDS) for similar products indicates that Pergasol dyes may cause skin
irritation in susceptible individuals and may cause an allergic skin reaction.[6] Standard
laboratory safety protocols, including the use of personal protective equipment such as gloves
and safety glasses, are recommended when handling this substance.[6]

Hazard Statement Description

H317 May cause an allergic skin reaction.[6]

Key hazard statement for Pergasol dyes.
First Aid Measures:

 In case of skin contact: Wash with soap and water. If irritation develops, seek medical
attention.[6]

 In case of eye contact: Rinse with water. If irritation persists, consult a specialist.[6]

« If inhaled: Move to fresh air. If symptoms persist, call a physician.[6]
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Conclusion

Pergasol Orange 6R is a well-characterized direct azo dye with established applications in the
paper and textile industries. Its utility is centered on its ability to impart a stable and vibrant
color to cellulosic materials. However, for researchers, scientists, and drug development
professionals, it is crucial to note the current absence of any published data supporting its use
in laboratory research settings. The information presented here is intended to provide a
comprehensive overview of its known properties and applications, and to highlight the lack of
evidence for its use in a research context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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